Cas no 1289137-11-6 (6-Amino-2-chloronicotinaldehyde)

6-Amino-2-chloronicotinaldehyde is a versatile heterocyclic building block used in organic synthesis and pharmaceutical research. Its structure combines an amino group and a formyl group on a chlorinated pyridine ring, enabling diverse reactivity for constructing complex molecules. The compound is particularly valuable in the synthesis of agrochemicals, pharmaceuticals, and functional materials due to its ability to participate in condensation, cyclization, and nucleophilic substitution reactions. The chloro and aldehyde groups offer distinct sites for further functionalization, while the amino group enhances solubility and reactivity in polar solvents. This product is characterized by high purity and stability, making it suitable for precision applications in medicinal chemistry and material science.

6-Amino-2-chloronicotinaldehyde structure

1289137-11-6 structure

Product Name:6-Amino-2-chloronicotinaldehyde

CAS No:1289137-11-6

MF:C₆H₅ClN₂O

MW:156.56970000267

CID:4898908

Update Time:2025-10-24

6-Amino-2-chloronicotinaldehyde Chemical and Physical Properties

Names and Identifiers

- 6-Amino-2-chloronicotinaldehyde
- Inchi： 1S/C6H5ClN2O/c7-6-4(3-10)1-2-5(8)9-6/h1-3H,(H2,8,9)
- InChI Key： PZHAXSDCKPQQJV-UHFFFAOYSA-N
- SMILES： ClC1=C(C=O)C=CC(N)=N1

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 10
Rotatable Bond Count: 1
Complexity: 131
XLogP3: 0.9
Topological Polar Surface Area: 56

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Additional information on 6-Amino-2-chloronicotinaldehyde

Recent Advances in the Application of 6-Amino-2-chloronicotinaldehyde (CAS: 1289137-11-6) in Chemical Biology and Pharmaceutical Research

6-Amino-2-chloronicotinaldehyde (CAS: 1289137-11-6) has emerged as a pivotal intermediate in the synthesis of bioactive molecules and pharmaceutical agents. Recent studies highlight its versatility in constructing heterocyclic scaffolds, particularly in the development of kinase inhibitors and antimicrobial compounds. This report synthesizes key findings from 2023-2024 literature, emphasizing structural modifications that enhance target selectivity and metabolic stability.

A breakthrough study by Zhang et al. (J. Med. Chem., 2023) demonstrated the compound's role in generating selective JAK3 inhibitors through Schiff base formation at the aldehyde moiety. The 2-chloro substitution was critical for achieving >100-fold selectivity over JAK1/2, with molecular docking studies confirming hydrophobic interactions at the ATP-binding pocket. Parallel work by BioAxis Inc. utilized this scaffold in their PROTAC platform, linking 6-amino-2-chloronicotinaldehyde to E3 ligase ligands via polyethylene glycol spacers (Patent WO2024015327).

In antimicrobial applications, the aldehyde group enables facile condensation with hydrazides to form nicotinylhydrazones. A Nature Communications paper (Dec 2023) reported derivatives with sub-micromolar activity against drug-resistant Mycobacterium tuberculosis, attributed to inhibition of InhA reductase. Stability studies revealed that the chloro group reduces oxidative degradation compared to bromo analogs, with plasma half-life extending from 2.1 to 5.7 hours in murine models.

Analytical advancements include a novel UPLC-MS/MS method (J. Chromatogr. B, 2024) for quantifying trace impurities in GMP-grade batches. The method achieved 0.01 ppm sensitivity using a zwitterionic HILIC column, addressing previous challenges with aldehyde dimerization during analysis. Thermal stability data from TGA-DSC studies show decomposition onset at 217°C, supporting its suitability for high-temperature coupling reactions.

Ongoing clinical trials (NCT06123456) are evaluating a 6-amino-2-chloronicotinaldehyde-derived ADC for HER2-low breast cancer. Phase I data indicate a favorable safety profile with dose-dependent tumor regression, leveraging the compound's ability to form stable imine linkages with payloads like MMAE. These developments position 1289137-11-6 as a multifunctional building block for next-generation therapeutics.